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Compound of Interest

Compound Name:
Ethyl 1-methyl-4-oxo-1,4-

dihydroquinoline-3-carboxylate

Cat. No.: B1621010 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Ethyl 1-methyl-4-oxo-1,4-
dihydroquinoline-3-carboxylate

Introduction
Ethyl 1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate is a member of the quinolone

class of compounds, a scaffold of significant interest in medicinal chemistry and drug

development. Quinolone derivatives have demonstrated a wide range of biological activities,

including antibacterial, anticancer, and anti-inflammatory properties. A thorough understanding

of the physicochemical properties of this core molecule is fundamental for its development in

any of these applications. These properties govern its solubility, absorption, distribution,

metabolism, and excretion (ADME) profile, as well as its formulation and stability

characteristics.

This technical guide provides a comprehensive overview of the key physicochemical properties

of Ethyl 1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate, outlines standard experimental

protocols for their determination, and offers insights into the implications of these properties for

research and development.

Molecular Structure and Core Properties
The foundational attributes of a molecule dictate its behavior in both biological and chemical

systems.
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Molecular Structure

Preparation Separation Analysis

Prepare saturated solutions of the compound in various solvents. Equilibrate at a constant temperature (e.g., 25°C) for 24-48 hours with agitation. Centrifuge or filter the solutions to remove undissolved solid. Analyze the clear supernatant by a suitable method (e.g., HPLC-UV, LC-MS). Quantify the concentration against a standard curve.

Reaction

Work-up Purification

Ethyl 4-hydroxyquinoline-3-carboxylate Stir at ambient temperature

Methylating agent (e.g., Iodomethane)
Base (e.g., K₂CO₃)
Solvent (e.g., DMF)

Dilute with water Extract with an organic solvent (e.g., Dichloromethane) Wash, dry, and evaporate the organic extracts Triturate or recrystallize from a suitable solvent (e.g., Ethyl acetate) Collect the solid product
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[https://www.benchchem.com/product/b1621010#ethyl-1-methyl-4-oxo-1-4-dihydroquinoline-
3-carboxylate-physicochemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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